Cas no 112898-00-7 ((2R)-4-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid)

• Product Name: (2R)-4-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• CAS No: 112898-00-7
• MF: C₂₀H₂₀N₂O₅
• MW: 368.383205413818
• MDL: MFCD00062959
• CID: 137046
• PubChem ID: 57650962
• Update Time: 2025-06-10

(2R)-4-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-D-glutamine
• Fmoc-D-Gln-OH
• D-Glutamine,N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• N2-Fmoc-D-glutamine
• AmbotzFAA1483
• fmoc-d-gln
• n-a-fmoc-d-glutamine
• N-α-Fmoc-D-glutamine
• N-ALPHA-FMOC-D-GLUTAMINE
• FMOC-D-GLUTAMINE extrapure
• 9-FLUORENYLMETHOXYCARBONYL-D-GLUTAMINE
• (9H-Fluoren-9-yl)MethOxy]Carbonyl D-Gln-OH
• N-ALFA-FMOC-D-GLUTAMINE
• Fmoc-D-glutamine≥ 99% (HPLC)
• (2R)-4-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• DTXSID80426320
• SCHEMBL800090
• AC-17096
• D-Glutamine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• 112898-00-7
• N2-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-glutamine
• CS-W009771
• AKOS016842920
• AS-49127
• n-alpha-(9-fluorenylmethyloxycarbonyl)-d-glutamine
• (2R)-5-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-oxopentanoic acid
• MFCD00062959
• EN300-650253
• H79Y89Z59P
• FD21582
• (((9H-fluoren-9-yl)methoxy)carbonyl)-D-glutamine
• (2R)-4-carbamoyl-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}butanoic acid
• Fmoc-D-Gln-OH, >=98.0%
• J-002863
• (R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-5-amino-5-oxopentanoic acid

• MDL： MFCD00062959
• Inchi： 1S/C20H20N2O5/c21-18(23)10-9-17(19(24)25)22-20(26)27-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17H,9-11H2,(H2,21,23)(H,22,26)(H,24,25)/t17-/m1/s1
• InChI Key： IZKGGDFLLNVXNZ-QGZVFWFLSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CCC(N)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 368.13700
• Monoisotopic Mass: 368.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.332
• Boiling Point: 699.8°C at 760 mmHg
• Flash Point: 377.1°C
• Refractive Index: 1.616
• PSA: 118.72000
• LogP: 3.33500

(2R)-4-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：2-8°C

Additional information on (2R)-4-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

Recent Advances in the Study of (2R)-4-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid (CAS: 112898-00-7)

In recent years, the compound (2R)-4-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid (CAS: 112898-00-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug development, and biochemical studies. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the carbamoyl functionality makes it a versatile building block in organic and medicinal chemistry.

Recent studies have focused on optimizing the synthesis of (2R)-4-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid to improve yield and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to achieve these goals. Researchers have also investigated the compound's stability under various conditions, which is critical for its application in large-scale pharmaceutical production.

One of the key findings in recent literature is the role of (2R)-4-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid in the development of novel peptide-based therapeutics. Its structural attributes allow for efficient incorporation into peptide chains, enabling the design of molecules with enhanced bioavailability and target specificity. This has opened new avenues for the treatment of diseases such as cancer, neurodegenerative disorders, and infectious diseases.

Furthermore, the compound's interaction with biological systems has been a subject of intense study. In vitro and in vivo experiments have demonstrated its potential as a modulator of enzymatic activity and receptor binding. These findings underscore the importance of (2R)-4-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid in the development of next-generation therapeutics.

In conclusion, the ongoing research on (2R)-4-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid (CAS: 112898-00-7) highlights its significance in chemical biology and pharmaceutical sciences. The advancements in synthesis techniques, coupled with its diverse applications, position this compound as a valuable tool for future drug discovery and development efforts. Continued exploration of its properties and potential uses is expected to yield further breakthroughs in the field.